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molecular formula C13H16O2 B8402653 Methyl 4-cyclobutyl-2-methylbenzoate

Methyl 4-cyclobutyl-2-methylbenzoate

Cat. No. B8402653
M. Wt: 204.26 g/mol
InChI Key: LOCVABXYCUDQBF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08871790B2

Procedure details

Cyclobutylzinc(II) bromide (50 ml, 0.5 M in THF, 25.0 mmol) was added to a mixture of methyl 4-bromo-2-methylbenzoate (compound 152.1, 5.2 g, 22.7 mmol) and PdCl2(dppf)CH2Cl2 (1.85 g, 2.27 mmol). The mixture was degassed and the flask was filled with argon through a balloon. The mixture was heated at 65° C. under argon for 24 hours. The mixture was cooled to 0° C. and quenched with water (10 ml). The mixture was diluted with EtOAc (200 ml), washed with water then with brine. The EtOAc layer was dried (Na2SO4), concentrated under reduced pressure, and purified using column (silica gel) chromatography (hexanes:EtOAc 30:1 to 20:1). Yield: 4.1 g, clear oil, 89.1%. 1H NMR (400 MHz, Chloroform-d) δ 7.86 (d, 1H), 7.12-7.02 (m, 2H), 3.88 (s, 3H), 3.59-3.48 (m, 1H), 2.59 (s, 3H), 2.35 (m, 2H), 2.22-1.96 (m, 3H), 1.86-1.84 (m, 1H).
Name
Cyclobutylzinc(II) bromide
Quantity
50 mL
Type
reactant
Reaction Step One
Name
methyl 4-bromo-2-methylbenzoate
Quantity
5.2 g
Type
reactant
Reaction Step One
Name
compound 152.1
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
PdCl2(dppf)CH2Cl2
Quantity
1.85 g
Type
reactant
Reaction Step One
Name
Methyl 4-cyclobutyl-2-methylbenzoate

Identifiers

REACTION_CXSMILES
[Br-].[CH:2]1([Zn+])[CH2:5][CH2:4][CH2:3]1.Br[C:8]1[CH:17]=[CH:16][C:11]([C:12]([O:14][CH3:15])=[O:13])=[C:10]([CH3:18])[CH:9]=1>>[CH:2]1([C:8]2[CH:17]=[CH:16][C:11]([C:12]([O:14][CH3:15])=[O:13])=[C:10]([CH3:18])[CH:9]=2)[CH2:5][CH2:4][CH2:3]1 |f:0.1|

Inputs

Step One
Name
Cyclobutylzinc(II) bromide
Quantity
50 mL
Type
reactant
Smiles
[Br-].C1(CCC1)[Zn+]
Name
methyl 4-bromo-2-methylbenzoate
Quantity
5.2 g
Type
reactant
Smiles
BrC1=CC(=C(C(=O)OC)C=C1)C
Name
compound 152.1
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrC1=CC(=C(C(=O)OC)C=C1)C
[Compound]
Name
PdCl2(dppf)CH2Cl2
Quantity
1.85 g
Type
reactant
Smiles

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
65 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The mixture was degassed
ADDITION
Type
ADDITION
Details
the flask was filled with argon through a balloon
TEMPERATURE
Type
TEMPERATURE
Details
The mixture was cooled to 0° C.
CUSTOM
Type
CUSTOM
Details
quenched with water (10 ml)
ADDITION
Type
ADDITION
Details
The mixture was diluted with EtOAc (200 ml)
WASH
Type
WASH
Details
washed with water
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The EtOAc layer was dried (Na2SO4)
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure
CUSTOM
Type
CUSTOM
Details
purified

Outcomes

Product
Name
Methyl 4-cyclobutyl-2-methylbenzoate
Type
Smiles
C1(CCC1)C1=CC(=C(C(=O)OC)C=C1)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.